![molecular formula C10H10BrNO B2576730 6-bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepin-1-one CAS No. 1260774-29-5](/img/structure/B2576730.png)
6-bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepin-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-Bromo-2,3,4,5-tetrahydro-1H-benzo[c]azepin-1-one is a compound used in pharmaceutical testing . It has a unique structure and reactivity, which makes it useful in various scientific research applications.
Synthesis Analysis
The synthesis of similar compounds involves the use of polyphosphoric acid in a heated, stirred drying kettle . The brominated compound is added in portions at a temperature of 60 °C, and the reaction is insulated for 20 hours . The reaction solution is then hydrolyzed by adding it dropwise to water . The crude product is decolorized by heating with methanol and activated carbon, and after filtration, the filtrate is cooled, centrifuged, washed, and dried to give the final product .Molecular Structure Analysis
The molecular formula of this compound is C10H10BrNO . The exact mass is 238.994568 .Physical And Chemical Properties Analysis
This compound has a density of 1.5±0.1 g/cm3 . Its boiling point is 455.8±44.0 °C at 760 mmHg . The compound is insoluble in water.Scientific Research Applications
Chemical Synthesis and Characterization
Research efforts have been directed toward the synthesis and characterization of related benzazepine derivatives. For instance, the synthesis and X-ray diffraction data of compounds closely related to the one you mentioned have been published, illustrating the interest in understanding the structural properties and crystallization behaviors of such chemicals (Macías, Henao, Acosta, & Palma, 2011). These studies provide valuable insights into the molecular configurations and potential applications of benzazepine derivatives in material science and crystallography.
Pharmacological Potential
Several studies have focused on the pharmacological applications of benzazepine derivatives, highlighting their potential in drug development. For example, research on novel benzotriazoloazepine derivatives starting from a tetrahydro-benzazepinone structure has been conducted, indicating the exploration of these compounds for their anticonvulsant activities (Zhang, Han, Zhang, Jiang, & Piao, 2013). This suggests that derivatives of the chemical compound could be investigated for their potential therapeutic uses.
Advanced Material Development
Research on benzazepine derivatives also extends to the development of advanced materials. For example, the synthesis of azepino[1,2-a]benzimidazoles and imidazo[1,2-a]azepines from related compounds demonstrates the potential for creating new materials with unique properties, which could have applications in various industries, including electronics and photonics (Potikha, Turelyk, & Kovtunenko, 2011).
Safety and Hazards
properties
IUPAC Name |
6-bromo-2,3,4,5-tetrahydro-2-benzazepin-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrNO/c11-9-5-1-3-8-7(9)4-2-6-12-10(8)13/h1,3,5H,2,4,6H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQALDHKLTCQGDF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=C2Br)C(=O)NC1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.